Cas no 1804434-95-4 (4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1804434-95-4
• MF: C₈H₉F₃N₂O₄S
• MW: 286.228271245956
• CID: 4837378
• Update Time: 2025-05-20

4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C8H9F3N2O4S/c1-4-3-13-7(17-8(9,10)11)6(5(4)16-2)18(12,14)15/h3H,1-2H3,(H2,12,14,15)
• InChI Key： ORCCEISASHYLKW-UHFFFAOYSA-N
• SMILES： S(C1C(=NC=C(C)C=1OC)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 1.3
• Topological Polar Surface Area: 99.9

Additional information on 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide

Comprehensive Guide to 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1804434-95-4)

4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1804434-95-4) is a specialized sulfonamide derivative with a unique pyridine backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its structural versatility and potential applications. The presence of methoxy, methyl, and trifluoromethoxy groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers and industry professionals frequently search for 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide uses, synthesis methods, and safety data. This compound is particularly relevant in the development of novel drug candidates and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine. Its sulfonamide group is known for contributing to bioactivity, which is why it is often explored in medicinal chemistry.

The chemical properties of 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide include moderate solubility in organic solvents and stability under standard laboratory conditions. Its molecular structure allows for further functionalization, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential in enzyme inhibition, particularly in targeting pathways relevant to inflammatory diseases and metabolic disorders.

In the context of market dynamics, the demand for high-purity sulfonamide derivatives like this compound is rising, driven by advancements in drug discovery and agrochemical innovation. Companies specializing in fine chemicals are increasingly offering custom synthesis services for such molecules, catering to the needs of research institutions and industrial laboratories.

For those interested in purchasing 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide, it is essential to verify the CAS No. 1804434-95-4 and ensure compliance with regional regulations. Reputable suppliers provide detailed technical specifications, including purity levels and analytical data, to support research and development efforts.

Environmental and handling precautions for this compound are also a common query among users. While it is not classified as hazardous under standard guidelines, proper laboratory safety measures should always be followed. This includes using personal protective equipment (PPE) and working in a well-ventilated area.

The future of 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide looks promising, with ongoing research exploring its applications in biocatalysis and material science. As the scientific community continues to uncover its potential, this compound is expected to play a pivotal role in next-generation therapeutic agents and sustainable chemical processes.

In summary, 4-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1804434-95-4) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity make it a valuable asset for researchers and industry professionals alike.